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Compound of Interest

Compound Name: Barium selenide (BaSe)

Cat. No.: B073953

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core chemical and physical properties of
Barium Selenide (BaSe), a significant member of the 1I-VI semiconductor family. The
information presented is intended to support research and development activities by providing
detailed data, experimental protocols, and conceptual visualizations.

Introduction

Barium Selenide (BaSe) is an inorganic binary compound belonging to the alkaline earth
chalcogenide family.[1] It is a crystalline solid that has garnered scientific interest due to its
unique electronic and optical properties, particularly its status as having the lowest energy
band gap among alkaline earth chalcogenides.[1][2] This property makes it a material of
interest for applications in optoelectronic devices and semiconductor research.[1][3] In its pure
form, Barium Selenide is a white solid, though it often appears colored due to surface oxidation
from exposure to air.[2]

Core Physicochemical Properties

The fundamental properties of Barium Selenide are summarized in the tables below, providing
a consolidated reference for its physical, crystallographic, and electronic characteristics.

Table 1. General and Physical Properties of Barium Selenide
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Property Value Reference(s)
Chemical Formula BaSe [415]
Molar Mass 216.298 g-mol~—* [2][6]
White crystalline solid, often
Appearance with reddish or gray coloration [11121[7]
due to oxidation.
Density 5.02 g/cm?3 [11041071
Melting Point 1780 °C [1][4]18]
o Reacts with and decomposes
Solubility in Water ) [B1[719]
in water.
CAS Number 1304-39-8 [2][4][5]
Table 2: Crystallographic Data of Barium Selenide
Property Value Reference(s)
Crystal Structure NacCl type (cubic) [1112114]
Space Group Fm3m (No. 225) [1][2][6]
Lattice Constant (a) 662.9 pm [1][2][6]
Formula Units per Cell (2) 4 [2][6]
o Octahedral (6-coordinate) for
Coordination Geometry [4][10]

both Ba and Se.

Bonding Character

Predominantly ionic.

[1]

Table 3: Electronic and Optical Properties of Barium Selenide
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Property Value Notes Reference(s)
The lowest among
Band Gap (Bulk) ~1.8 eV alkaline earth [1]
chalcogenides.
o Determined by optical
Band Gap (Thin Film) 1.70 eV [11][12]
measurements.
Varies with chemical
o bath deposition
Band Gap (Thin Film) 2.30-2.98 eV [11]

temperature (55°C to
35°C).

Semiconductor Type

[1-VI Semiconductor

[1]

Optical Transmission

High transmittance
(~85%) in UV-VIS

regions for thin films.

[11]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of Barium Selenide are crucial
for reproducible research. The following sections outline key experimental procedures cited in
the literature.

a) Reduction of Barium Selenate

This is a common and reliable laboratory method for producing polycrystalline Barium Selenide.

[1]
e Reaction: BaSeOas + 4H2 -~ BaSe + 4H20[1][2]
e Protocol:

o Place approximately 1 gram of Barium Selenate (BaSeOa4) in a thin layer within a quartz
boat.

o Dry the starting material at 200°C in a reaction tube under a stream of nitrogen (N2).
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o Introduce a stream of hydrogen (Hz) gas.

o Heat the sample to 500°C and maintain for two hours to facilitate the reduction.[7] For
higher purity, temperatures between 600-800°C with hydrogen flow rates of 50-100
mL/min can be used.[1]

o Cool the system to room temperature under an inert atmosphere (e.g., N2 or Argon) before
handling the BaSe powder to prevent re-oxidation.

b) High-Temperature Reaction with Elemental Selenium

An alternative synthesis route involves the direct reaction of a barium salt with selenium.
e Reaction: 2BaCOs + 5Se - 2BaSe + 3Se02 + CO2[2][7]

e Protocol:

o Thoroughly mix Barium Carbonate (BaCOs) or Barium Oxide (BaO) with elemental
Selenium (Se) in a stoichiometric ratio.

o Place the mixture in a crucible suitable for high-temperature reactions (e.g., alumina or
quartz).

o Heat the mixture to a high temperature in an inert atmosphere or vacuum-sealed ampoule
to initiate the reaction. The exact temperature and duration will depend on the scale and
specific reactants.

o Cool the product slowly to room temperature. The process may yield byproducts like
Selenium Dioxide (Se0:2) which may need to be removed through subsequent purification
steps.

c) Chemical Bath Deposition (for Thin Films)

This technique is suitable for producing BaSe thin films on substrates for optoelectronic
applications.[11][12]

e Protocol:
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o Prepare an aqueous solution bath containing a barium salt, such as 0.5M Barium Chloride
(BaClz2), and a selenium source.

o A common selenium precursor is formed by reacting Potassium Selenate (K2SeQa) with
Sodium Thiosulfate (NazS203) to create a selenosulfate complex (SeS0327).[12]

o Add a complexing agent (e.g., Na2S203) to slow down the reaction rate and prevent rapid
precipitation.[12]

o Adjust the solution to an alkaline pH using a base like Ammonia (NHs) to facilitate the
deposition process.[12]

o Immerse pre-cleaned glass substrates vertically into the solution.

o Maintain the bath at a constant temperature (e.g., between 35°C and 55°C) for a specific
duration. The film thickness will increase with deposition time.[11]

o After deposition, remove the coated substrates, rinse them with deionized water, and dry
them.

o X-Ray Diffraction (XRD): This is the primary technique used to confirm the crystal structure
and phase purity of synthesized BaSe. The resulting diffraction pattern can be compared
against standard patterns (e.g., JCPDS files) to verify the cubic NaCl-type structure and
determine lattice parameters.[11][12]

o UV-Visible Spectroscopy: For thin films, UV-Vis spectroscopy is used to measure optical
properties like absorbance and transmittance over a range of wavelengths.[11] This data is
essential for calculating the optical band gap of the material, typically by plotting (ahv)?
versus photon energy (hv) and extrapolating the linear portion to the energy axis (a Tauc

plot).

Visualizations: Pathways and Workflows
The following diagrams illustrate key structural and procedural aspects of Barium Selenide.

Caption: Crystal structure representation of Barium Selenide.

Caption: Key synthesis routes for producing Barium Selenide.
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Caption: Relationship between deposition temperature and band gap.

Health and Safety

Barium Selenide is classified as hazardous. It is toxic if swallowed or inhaled and may cause
damage to organs through prolonged or repeated exposure.[2] It is also considered an
environmental hazard.[2] All handling of Barium Selenide should be performed in a well-
ventilated area, preferably a fume hood or glovebox, with appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat. Due to its reactivity with
water, it must be stored under dry, inert conditions.[7]

Conclusion

Barium Selenide remains a material of significant interest in materials science and solid-state
chemistry. Its distinct properties, particularly its narrow band gap, position it as a candidate for
specialized semiconductor applications. This guide has consolidated the fundamental chemical
and physical data, outlined reliable experimental protocols, and provided clear visualizations to
support further research and development. A thorough understanding of its synthesis,
characterization, and handling is paramount for leveraging its potential while ensuring
laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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